Cas no 637352-44-4 (Acetic acid, [4-[(butylamino)methyl]-2-methylphenoxy]-, methyl ester)

• Product Name: Acetic acid, [4-[(butylamino)methyl]-2-methylphenoxy]-, methyl ester
• CAS No: 637352-44-4
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 4090489
• PubChem ID: 58622898
• Update Time: 2025-04-22

Acetic acid, [4-[(butylamino)methyl]-2-methylphenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [4-[(butylamino)methyl]-2-methylphenoxy]-, methyl ester
• SCHEMBL14526027
• 637352-44-4
• methyl {4-[(butylamino)methyl]-2-methylphenoxy}acetate
• DTXSID901153419
• YCEVCPYPTVJXNE-UHFFFAOYSA-N
• Acetic acid, 2-[4-[(butylamino)methyl]-2-methylphenoxy]-, methyl ester

• Inchi： 1S/C15H23NO3/c1-4-5-8-16-10-13-6-7-14(12(2)9-13)19-11-15(17)18-3/h6-7,9,16H,4-5,8,10-11H2,1-3H3
• InChI Key： YCEVCPYPTVJXNE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1C)CNCCCC

Computed Properties

• Exact Mass: 265.16779360Da
• Monoisotopic Mass: 265.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų